Cas no 1608141-91-8 (cis-3-Isobutylcyclobutane carboxylic acid)

• Product Name: cis-3-Isobutylcyclobutane carboxylic acid
• CAS No: 1608141-91-8
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD31705584
• CID: 4608039
• PubChem ID: 83635449
• Update Time: 2024-03-01

cis-3-Isobutylcyclobutane carboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-3-Isobutylcyclobutane carboxylic acid

• MDL： MFCD31705584
• Inchi： 1S/C9H16O2/c1-6(2)3-7-4-8(5-7)9(10)11/h6-8H,3-5H2,1-2H3,(H,10,11)/t7-,8+
• InChI Key： VNNTXZNXYHHQGY-OCAPTIKFSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H](CC(C)C)C1

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų